7-(allyloxy)-4,8-dimethoxyfuro[2,3-b]quinoline

• IUPAC Name: 4,8-dimethoxy-7-prop-2-enoxyfuro[2,3-b]quinoline
• InChI: InChI=1S/C16H15NO4/c1-4-8-20-12-6-5-10-13(15(12)19-3)17-16-11(7-9-21-16)14(10)18-2/h4-7,9H,1,8H2,2-3H3
• InChI Key: JCPMMCWEZKWTTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=COC2=NC3=C1C=CC(=C3OC)OCC=C
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

Quinoline is a nitrogen-containing heterocyclic aromatic compound with a molecular formula of C9H7N. It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. Quinoline and its derivatives are essential segments of both natural and synthetic compounds.

Synthesis Analysis

There are several synthesis protocols for the construction of quinoline and its derivatives. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions are also useful for the construction and functionalization of quinoline.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The molecular formula is C9H7N.

Chemical Reactions Analysis

Quinoline exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Mechanism of Action

Quinolones, a class of antibiotics that quinoline belongs to, exert their actions by inhibiting bacterial nucleic acid synthesis through disrupting the enzymes topoisomerase IV and DNA gyrase, and by causing breakage of bacterial chromosomes.

Safety and Hazards

The safety data sheet for quinoline indicates that it is harmful if swallowed and may cause cancer. It is also harmful to aquatic life with long-lasting effects.

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They play a major role in medicinal chemistry, with plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities.